Cas no 2172488-68-3 (1-(tert-butoxy)carbonyl-3-(4,4-difluoro-1-hydroxycyclohexyl)piperidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-(4,4-difluoro-1-hydroxycyclohexyl)piperidine-3-carboxylic acid
• CAS No: 2172488-68-3
• MF: C₁₇H₂₇F₂NO₅
• MW: 363.396792650223
• CID: 6428289
• PubChem ID: 165872542
• Update Time: 2025-08-02

1-(tert-butoxy)carbonyl-3-(4,4-difluoro-1-hydroxycyclohexyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-3-(4,4-difluoro-1-hydroxycyclohexyl)piperidine-3-carboxylic acid
• 2172488-68-3
• EN300-1631576
• 1-[(tert-butoxy)carbonyl]-3-(4,4-difluoro-1-hydroxycyclohexyl)piperidine-3-carboxylic acid

• Inchi： 1S/C17H27F2NO5/c1-14(2,3)25-13(23)20-10-4-5-15(11-20,12(21)22)16(24)6-8-17(18,19)9-7-16/h24H,4-11H2,1-3H3,(H,21,22)
• InChI Key： YRNBLZOENDGNKH-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C1(C(=O)O)CN(C(=O)OC(C)(C)C)CCC1)O)F

Computed Properties

• Exact Mass: 363.18572929g/mol
• Monoisotopic Mass: 363.18572929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.1Ų

Additional information on 1-(tert-butoxy)carbonyl-3-(4,4-difluoro-1-hydroxycyclohexyl)piperidine-3-carboxylic acid

Comprehensive Guide to 1-(tert-butoxy)carbonyl-3-(4,4-difluoro-1-hydroxycyclohexyl)piperidine-3-carboxylic acid (CAS No. 2172488-68-3)

1-(tert-butoxy)carbonyl-3-(4,4-difluoro-1-hydroxycyclohexyl)piperidine-3-carboxylic acid (CAS No. 2172488-68-3) is a specialized carboxylic acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound features a unique structural combination of a piperidine ring, a tert-butoxy carbonyl (Boc) protecting group, and a difluorinated cyclohexyl moiety, making it a valuable intermediate in drug discovery and medicinal chemistry.

The growing demand for fluorinated compounds in modern therapeutics has increased interest in derivatives like 1-(tert-butoxy)carbonyl-3-(4,4-difluoro-1-hydroxycyclohexyl)piperidine-3-carboxylic acid. Researchers are particularly focused on its potential role in developing enzyme inhibitors and bioactive molecules, especially in neurological and metabolic disorder treatments. Its Boc-protected amine functionality allows for selective deprotection, enabling precise modifications in multi-step syntheses.

From a chemical perspective, this compound exhibits intriguing properties due to its stereochemistry and hydrogen-bonding capacity. The presence of both carboxylic acid and hydroxyl groups provides multiple sites for molecular interactions, while the difluoro substitution enhances its metabolic stability—a crucial factor in drug design. Recent studies suggest potential applications in creating prodrug formulations with improved bioavailability.

The synthesis of 1-(tert-butoxy)carbonyl-3-(4,4-difluoro-1-hydroxycyclohexyl)piperidine-3-carboxylic acid typically involves multi-step organic transformations, including cyclohexane fluorination, piperidine ring formation, and Boc protection strategies. Process optimization for this compound has become a hot topic in synthetic chemistry forums, with researchers exploring greener alternatives using flow chemistry and catalytic methods to improve yield and sustainability.

In analytical characterization, techniques like HPLC purity analysis, mass spectrometry, and NMR spectroscopy are essential for verifying the structure of CAS 2172488-68-3. The compound's chromatographic behavior and spectral fingerprints have been documented in several recent publications, providing valuable references for quality control in research applications.

The pharmaceutical industry shows increasing interest in this compound for developing CNS-targeting drugs, as the piperidine scaffold is known to enhance blood-brain barrier penetration. Computational chemistry studies suggest potential interactions with various neurological receptors, though clinical applications remain in preclinical stages. This aligns with current trends in personalized medicine and targeted drug delivery systems.

From a commercial perspective, 1-(tert-butoxy)carbonyl-3-(4,4-difluoro-1-hydroxycyclohexyl)piperidine-3-carboxylic acid is available through specialized chemical suppliers, typically in milligram to gram quantities for research purposes. Pricing trends reflect its status as a high-value building block, with costs influenced by purity grades and synthetic complexity. The compound's patent landscape shows active development, particularly in neurological disorder treatments and metabolic disease applications.

Storage and handling recommendations for CAS 2172488-68-3 emphasize protection from moisture and maintenance at controlled temperatures to preserve the Boc group stability. While not classified as hazardous, standard laboratory precautions apply when working with this organic intermediate, including proper ventilation and personal protective equipment.

Future research directions for this compound may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development—two rapidly growing areas in drug discovery. The unique combination of fluorine atoms and hydrogen bond donors/acceptors in its structure makes it particularly interesting for designing next-generation therapeutics with enhanced specificity and reduced side effects.

For researchers seeking alternatives or derivatives, structurally related compounds include various Boc-protected piperidine carboxylic acids and fluorinated cyclohexyl derivatives. However, the specific arrangement of functional groups in 1-(tert-butoxy)carbonyl-3-(4,4-difluoro-1-hydroxycyclohexyl)piperidine-3-carboxylic acid provides distinct advantages for certain synthetic applications, particularly where steric control and electronic effects are crucial.